2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide

• IUPAC Name: 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-methylsulfanylbenzamide
• InChI: InChI=1S/C18H21NO4S/c1-21-13-4-6-14(7-5-13)23-11-10-19-18(20)16-9-8-15(24-3)12-17(16)22-2/h4-9,12H,10-11H2,1-3H3,(H,19,20)
• InChI Key: ONFBCAGRCZLICZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCNC(=O)C2=C(C=C(C=C2)SC)OC
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide, also known as GW 501516, is a selective androgen receptor modulator (SARM) that has gained significant attention in the scientific research community due to its potential therapeutic applications. It was initially developed as a treatment for metabolic and cardiovascular diseases, but its use has expanded to include cancer research and sports performance enhancement.

Mechanism of Action

2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 works by activating peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates gene expression involved in various metabolic and physiological processes. Activation of PPARδ by 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 leads to increased fatty acid oxidation, improved glucose metabolism, and reduced inflammation, among other effects.
Biochemical and Physiological Effects
2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 has been shown to have various biochemical and physiological effects in preclinical studies. These include increased fatty acid oxidation, improved glucose metabolism, reduced inflammation, improved cardiac function, and inhibition of cancer cell growth. However, the exact mechanisms underlying these effects are still being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 in lab experiments is its specificity for PPARδ, which allows for the selective activation of this receptor without affecting other pathways. This specificity makes it a useful tool for studying the role of PPARδ in various physiological processes. However, one limitation of using 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 is its potential off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516. One direction is the development of new therapies for metabolic disorders and cardiovascular diseases based on the activation of PPARδ by 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516. Another direction is the development of new cancer therapies based on the inhibition of cancer cell growth by 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516. Additionally, further studies are needed to fully elucidate the biochemical and physiological effects of 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 and its potential off-target effects.

Synthesis Methods

The synthesis of 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 involves several steps, including the reaction of 2-chloro-4-methylthiobenzamide with 4-methoxyphenol in the presence of a base to form 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide. The compound is then purified and characterized using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 has been extensively studied for its potential therapeutic applications in various diseases, including metabolic disorders, cardiovascular diseases, and cancer. In metabolic disorders, 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 has been shown to increase fatty acid oxidation and improve glucose metabolism, which could potentially lead to the development of new treatments for obesity and type 2 diabetes. In cardiovascular diseases, 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 has been shown to improve cardiac function and reduce inflammation, which could potentially lead to the development of new treatments for heart failure and atherosclerosis. In cancer research, 2-methoxy-N-[2-(4-methoxyphenoxy)ethyl]-4-(methylthio)benzamide 501516 has been shown to inhibit the growth of cancer cells and induce apoptosis, which could potentially lead to the development of new cancer therapies.